Cas no 94442-02-1 (Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]-)

Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]- structure
94442-02-1 structure
Product Name:Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]-
CAS No:94442-02-1
MF:C17H21NO
MW:255.354744672775
CID:809194
PubChem ID:3024359
Update Time:2025-04-19

Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-[4-(2,2-dimethylpropyl)phenoxy]-
    • 2-(4-neopentylphenoxy)aniline
    • 2-[4-(2,2-dimethylpropyl)phenoxy]aniline
    • NS00040404
    • EINECS 305-328-0
    • LR1312SDI6
    • UNII-LR1312SDI6
    • 94442-02-1
    • 2-(4-(2,2-DIMETHYLPROPYL)PHENOXY)BENZENAMINE
    • BENZENAMINE, 2-(4-(2,2-DIMETHYLPROPYL)PHENOXY)-
    • DTXSID60241492
    • Inchi: 1S/C17H21NO/c1-17(2,3)12-13-8-10-14(11-9-13)19-16-7-5-4-6-15(16)18/h4-11H,12,18H2,1-3H3
    • InChI Key: OJQBKBWOUORGAL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1N)C1C=CC(=CC=1)CC(C)(C)C

Computed Properties

  • Exact Mass: 255.162
  • Monoisotopic Mass: 255.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.043
  • Boiling Point: 354.7°Cat760mmHg
  • Flash Point: 156.3°C
  • Refractive Index: 1.57
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